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Compound of Interest

Compound Name: 3-Hydroxysebacic acid

Cat. No.: B1666292 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-Hydroxysebacic acid is a dicarboxylic acid that has garnered interest in various research

fields, particularly in the study of metabolic disorders. As an intermediate in fatty acid

metabolism, its presence and concentration can be indicative of certain enzymatic deficiencies

or metabolic stresses. For researchers investigating these pathways or developing therapeutic

interventions, a reliable source of high-purity 3-hydroxysebacic acid is crucial. This document

provides a detailed protocol for the chemical synthesis of 3-hydroxysebacic acid for research

purposes, including methodologies for purification and characterization.

Proposed Synthetic Pathway
The synthesis of 3-hydroxysebacic acid can be achieved through a three-step process

starting from diethyl pimelate and diethyl oxalate. The pathway involves a Claisen

condensation to form a β-keto ester, followed by a selective reduction of the ketone and

subsequent hydrolysis of the ester groups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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